Cas no 2866118-64-9 (2,8-Dichloro-7-methoxyquinoline)

• Product Name: 2,8-Dichloro-7-methoxyquinoline
• CAS No: 2866118-64-9
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 6787459
• PubChem ID: 166595404
• Update Time: 2025-06-22

2,8-Dichloro-7-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 2,8-dichloro-7-methoxyquinoline
• 2866118-64-9
• DB-392165
• 2,8-Dichloro-7-methoxyquinoline

• Inchi： 1S/C10H7Cl2NO/c1-14-7-4-2-6-3-5-8(11)13-10(6)9(7)12/h2-5H,1H3
• InChI Key： XLQUOXRHCMRGFE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=CC=C(N=C21)Cl)OC

Computed Properties

• Exact Mass: 226.9904692g/mol
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1Ų

Additional information on 2,8-Dichloro-7-methoxyquinoline

2,8-Dichloro-7-methoxyquinoline (CAS No. 2866118-64-9): A Comprehensive Overview of Its Properties and Applications

2,8-Dichloro-7-methoxyquinoline (CAS No. 2866118-64-9) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the halogenated quinoline family, known for its unique structural features and broad utility in medicinal chemistry. With the increasing demand for heterocyclic compounds in drug discovery, 2,8-Dichloro-7-methoxyquinoline stands out due to its potential as a building block for bioactive molecules.

The molecular structure of 2,8-Dichloro-7-methoxyquinoline incorporates two chlorine atoms at positions 2 and 8, along with a methoxy group at position 7. This arrangement enhances its reactivity and makes it a valuable intermediate in synthesizing antimicrobial agents and antifungal compounds. Researchers are particularly interested in its role in developing new therapeutic agents, especially amid rising concerns over antibiotic resistance and the need for novel drug candidates.

In recent years, 2,8-Dichloro-7-methoxyquinoline has been explored for its potential applications in crop protection. The agrochemical industry is actively seeking eco-friendly alternatives to traditional pesticides, and this compound's structural versatility offers promising avenues. Its halogen-substituted quinoline core is known to interact with biological targets, making it a candidate for plant disease management solutions.

From a synthetic chemistry perspective, 2,8-Dichloro-7-methoxyquinoline is often utilized in cross-coupling reactions and catalyzed transformations. Its compatibility with palladium-catalyzed reactions has been documented, enabling the creation of complex molecular architectures. This aligns with the growing trend of green chemistry, where efficiency and sustainability are prioritized.

The compound's physicochemical properties, such as its solubility profile and thermal stability, are critical for industrial applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize 2,8-Dichloro-7-methoxyquinoline, ensuring high purity for research and development purposes. Quality control is paramount, given its role in high-value chemical synthesis.

As the scientific community continues to investigate quinoline-based compounds, 2,8-Dichloro-7-methoxyquinoline remains a focal point due to its adaptability. Whether in pharmaceutical intermediates or agrochemical formulations, its relevance is underscored by the ongoing search for innovative solutions to global challenges. Future studies may further elucidate its mechanisms and expand its applications, solidifying its position in advanced chemical research.